886732-29-2(METHYL 3-CYANO-5-FLUOROBENZOATE),SS-4423

METHYL 3-CYANO-5-FLUOROBENZOATE Properties

Names and Identifiers

- METHYL 3-CYANO-5-FLUOROBENZOATE
- 3-Cyano-5-fluorobenzoic Acid Methyl Ester
- Benzoic acid, 3-cyano-5-fluoro-, methyl ester
- methyl 3-cyano-5-fluorobenzoate
- 3-Cyano-5-fluorobenzoic acid methyl ester
- Methyl 3-cyano-5-fluorobenzoate
- YZDWAFGKJVAXAM-UHFFFAOYSA-N
- AKOS005254320
- CS-W017283
- 886732-29-2
- SS-4423
- DB-010596
- BBL104184
- MFCD08688582
- STL557998
- DTXSID20650187
- SCHEMBL3171046
- 3-cyano-5-fluorobenzoic acid methyl ester
- Methyl 3-Cyano-5-fluorobenzoate
- +Expand
- MDL： MFCD08688582
- InChIKey： YZDWAFGKJVAXAM-UHFFFAOYSA-N
- Inchi： 1S/C9H6FNO2/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-4H,1H3
- SMILES： N#CC1C=C(C(OC)=O)C=C(F)C=1

Computed Properties

Exact Mass: 179.03800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 179.038
Heavy Atom Count: 13
Complexity: 245
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 50.1A^2

Experimental Properties

LogP: 1.48398
PSA: 50.09000
Boiling Point: 157.5±23.0 °C at 760 mmHg
Melting Point: Not available
Vapor Pressure: 3.6±0.3 mmHg at 25°C
Flash Point: 49.1±22.6 °C
Density: 0.9±0.1 g/cm3

METHYL 3-CYANO-5-FLUOROBENZOATE Security Information

Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Signal Word：warning

METHYL 3-CYANO-5-FLUOROBENZOATE Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

METHYL 3-CYANO-5-FLUOROBENZOATE Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0048TM-1g	Methyl 3-cyano-5-fluorobenzoate	886732-29-2	95%	1g	$94.00	2024-04-20
A2B Chem LLC	AB97258-250mg	Methyl 3-cyano-5-fluorobenzoate	886732-29-2	95%	250mg	$7.00	2024-04-19
Aaron	AR00491Y-100mg	Methyl 3-cyano-5-fluorobenzoate	886732-29-2	95%	100mg	$13.00	2024-07-18
abcr	AB347403-1g	Methyl 3-cyano-5-fluorobenzoate, 95%; .	886732-29-2	95%	1g	€121.90
Alichem	A015023459-1g	Methyl 3-cyano-5-fluorobenzoate	886732-29-2	97%	1g	$1579.40	2023-08-31
Ambeed	A685602-250mg	Methyl 3-cyano-5-fluorobenzoate	886732-29-2	95%	250mg	$16.0	2024-04-16
Apollo Scientific	PC200038-1g	Methyl 3-cyano-5-fluorobenzoate	886732-29-2		1g	£10.00	2024-05-22
eNovation Chemicals LLC	D749247-250mg	Methyl 3-cyano-5-fluorobenzoate	886732-29-2	95+%	250mg	$210	2022-06-09
Key Organics Ltd	SS-4423-1MG	methyl 3-cyano-5-fluorobenzoate	886732-29-2	>97%	1mg	£37.00	2023-09-07
TRC	C956090-500mg	3-Cyano-5-fluorobenzoic Acid Methyl Ester	886732-29-2		500mg	$207.00	2023-05-18

METHYL 3-CYANO-5-FLUOROBENZOATE Synthesis

Synthetic Circuit 1

327056-74-6

74-88-4

886732-29-2

Reaction Conditions

1.1 Solvents: Dimethylformamide ; rt

Reference

Iminopyrimidinones: A novel pharmacophore for the development of orally active renin inhibitors

McKittrick, Brian A.; Caldwell, John P.; Bara, Thomas; Boykow, George; Chintala, Madhu; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(7), 1592-1596

Synthetic Circuit 2

327056-74-6

67-56-1

886732-29-2

Reaction Conditions

1.1 Reagents: Trimethylsilyldiazomethane Solvents: Dichloromethane ; 2 h, 25 °C

Reference

The Invention of WM382, a Highly Potent PMIX/X Dual Inhibitor toward the Treatment of Malaria

de Lera Ruiz, Manuel ; Favuzza, Paola; Guo, Zhuyan; Zhao, Lianyun; Hu, Bin; et al, ACS Medicinal Chemistry Letters, 2022, 13(11), 1745-1754

Synthetic Circuit 3

334792-52-8

557-21-1

886732-29-2

Reaction Conditions

1.1 Reagents: Zinc Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ; 1 h, rt → reflux

Reference

Discovery and characterization of AZD9272 and AZD6538-Two novel mGluR5 negative allosteric modulators selected for clinical development

Raboisson, Patrick; Breitholtz-Emanuelsson, Anna; Dahlloef, Henrik; Edwards, Louise; Heaton, William L.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(22), 6974-6979

Synthetic Circuit 4

327056-74-6

67-56-1

886732-29-2

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 45 min, reflux
1.2 Reagents: Triethylamine Solvents: Methanol ; 2.5 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Nematic Triphenyltriazine Triesters and the Induction of the Columnar Mesophase by Fluorine Substitution

Vieira, Andre A.; Farias, Giliandro; Costa, Wallison C.; Eccher, Juliana; Bechtold, Ivan H.; et al, Chemistry - A European Journal, 2021, 27(35), 9003-9010

METHYL 3-CYANO-5-FLUOROBENZOATE Raw materials

METHYL 3-CYANO-5-FLUOROBENZOATE Preparation Products

METHYL 3-CYANO-5-FLUOROBENZOATE (886732-29-2)

METHYL 3-CYANO-5-FLUOROBENZOATE Suppliers

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:886732-29-2)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Cas no 886732-29-2 (METHYL 3-CYANO-5-FLUOROBENZOATE)

METHYL 3-CYANO-5-FLUOROBENZOATE Properties

Names and Identifiers

Computed Properties

Experimental Properties

METHYL 3-CYANO-5-FLUOROBENZOATE Security Information

METHYL 3-CYANO-5-FLUOROBENZOATE Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

METHYL 3-CYANO-5-FLUOROBENZOATE Price

METHYL 3-CYANO-5-FLUOROBENZOATE Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

METHYL 3-CYANO-5-FLUOROBENZOATE Raw materials

METHYL 3-CYANO-5-FLUOROBENZOATE Preparation Products

METHYL 3-CYANO-5-FLUOROBENZOATE Suppliers

METHYL 3-CYANO-5-FLUOROBENZOATE Related Literature

886732-29-2 (METHYL 3-CYANO-5-FLUOROBENZOATE) Related Products